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Compound of Interest

Compound Name: [2,2'-Bipyridine]-6,6'-dicarbonitrile

Cat. No.: B1335946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
[2,2'-Bipyridine]-6,6'-dicarbonitrile is a notable organic compound, recognized for its role as

a versatile building block in the synthesis of more complex molecules and as a ligand in

coordination chemistry. The presence of nitrile groups on the bipyridine framework significantly

influences its electronic properties and reactivity, making it a compound of interest in materials

science and drug development. This technical guide provides a detailed overview of the core

physical properties of [2,2'-Bipyridine]-6,6'-dicarbonitrile, along with methodologies for their

determination.

Core Physical Properties
A summary of the key physical and chemical identifiers for [2,2'-Bipyridine]-6,6'-dicarbonitrile
is presented below.
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Property Value Reference

Molecular Formula C₁₂H₆N₄ N/A

Molecular Weight 206.21 g/mol N/A

CAS Number 4411-83-0 N/A

Appearance
White to off-white crystalline

solid
N/A

Melting Point 257-259 °C N/A

Boiling Point Not available N/A

Solubility

Enhanced solubility in polar

solvents is expected due to the

presence of nitrile groups, but

quantitative data is not readily

available.

N/A

Experimental Protocols
Detailed experimental protocols for the determination of key physical properties are outlined

below. These are generalized procedures and may require optimization for this specific

compound.

Melting Point Determination
The melting point of [2,2'-Bipyridine]-6,6'-dicarbonitrile can be determined using the capillary

method.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle
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Spatula

Procedure:

A small sample of dry [2,2'-Bipyridine]-6,6'-dicarbonitrile is finely powdered using a mortar

and pestle.

The open end of a capillary tube is pressed into the powder, and the tube is tapped gently to

pack the solid into the sealed end. A sample height of 2-3 mm is optimal.

The packed capillary tube is placed into the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of melting.

The temperature at which the entire sample becomes a clear liquid is recorded as the

completion of melting. The melting range provides an indication of purity.

Experimental Workflow for Melting Point Determination
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Sample Preparation

Measurement

Result

Grind sample to a fine powder

Pack powder into a capillary tube

Place capillary in melting point apparatus

Heat slowly and observe

Record temperature at onset of melting

Record temperature at completion of melting

Determine melting point range
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Start

Add known mass of solute to test tube

Add known volume of solvent

Agitate the mixture

Visually inspect for dissolution

Soluble

Yes

Insoluble

No
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Bipyridine]-6,6'-dicarbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335946#2-2-bipyridine-6-6-dicarbonitrile-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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